Cas no 861208-09-5 (9-(4-Fluorophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one)

• Product Name: 9-(4-Fluorophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one
• CAS No: 861208-09-5
• CID: 4661598
• Update Time: 2025-07-16

9-(4-Fluorophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• 9-(4-FLUOROPHENYL)-6,9-DIHYDRO[1,3]DIOXOLO[4,5-G]FURO[3,4-B]QUINOLIN-8(5H)-ONE
• 9-(4-Fluorophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 9-(4-Fluorophenyl)-6,9-dihydro1,3dioxolo4,5-gfuro3,4-bquinolin-8(5H)-one

Comprehensive Overview of 9-(4-Fluorophenyl)-6,9-dihydro-1,3-dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one (CAS No. 861208-09-5)

The compound 9-(4-Fluorophenyl)-6,9-dihydro-1,3-dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one (CAS No. 861208-09-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique furoquinoline backbone, combined with a 4-fluorophenyl substituent, makes it a versatile scaffold for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic imaging.

In recent years, the demand for fluorinated heterocycles like this compound has surged due to their enhanced metabolic stability and membrane permeability—key properties for bioactive molecules. The presence of the 1,3-dioxolo group further contributes to its stereoelectronic profile, which is critical for interactions with biological targets. This aligns with frequent search queries such as "fluorophenyl compounds in drug design" and "heterocyclic scaffolds for medicinal chemistry", reflecting the scientific community's focus on structure-activity relationships.

From a synthetic chemistry perspective, the furo[3,4-b]quinolin core of CAS No. 861208-09-5 offers opportunities for palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry forums. Its electron-deficient quinoline moiety also makes it a candidate for photo-redox catalysis applications, addressing the growing interest in sustainable synthetic methods. These attributes respond to trending searches like "C-H functionalization of quinolines" and "photocatalysis in heterocycle synthesis".

The compound's potential in neurological research is another area of exploration, given the structural similarity of its dihydroquinolinone fragment to known neuroprotective agents. This connection taps into popular inquiries such as "small molecules for neurodegenerative diseases". However, rigorous ADME/Tox studies are still needed to evaluate its pharmacokinetic profile—a point often raised in drug development-related discussions.

Analytical characterization of 861208-09-5 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the broader industry shift toward hyphenated analytical methods. Researchers frequently search for "structural elucidation of complex heterocycles", underscoring the need for detailed spectral data in publications. The compound's moderate polarity also makes it suitable for reverse-phase HPLC purification, a staple technique in modern organic laboratories.

In material science applications, the π-conjugated system of this molecule has been investigated for organic semiconductor applications, coinciding with rising interest in "non-fullerene acceptors for photovoltaics". The fluorine atom in its structure may enhance intermolecular interactions, a property frequently queried as "halogen bonding in crystal engineering". Such multidisciplinary relevance makes CAS No. 861208-09-5 a compelling subject for both academic and industrial research.